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Compound of Interest

3-Amino-4-phenoxy-5-
Compound Name:
sulfamoylbenzoic acid

Cat. No.: B194465

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and a step-by-step procedure for the safe disposal of
3-Amino-4-phenoxy-5-sulfamoylbenzoic acid, a compound often associated with the
pharmaceutical bumetanide.[1][2][3]

I. Hazard Profile and Safety Considerations

3-Amino-4-phenoxy-5-sulfamoylbenzoic acid is classified with several hazard warnings,
making careful handling and disposal imperative.[4] Understanding these hazards is the first
step in ensuring a safe disposal process.

Hazard ldentification and Precautionary Statements:
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Hazard Code Description Precautionary Statement

o P264: Wash hands thoroughly
H315 Causes skin irritation )
after handling.

P280: Wear protective
H319 Causes serious eye irritation gloves/protective clothing/eye

protection/face protection.

P261: Avoid breathing

H335 May cause respiratory irritation  dust/fume/gas/mist/vapors/spr

ay.

P501: Dispose of
Disposal contents/container to an

approved waste disposal plant.

Data sourced from PubChem CID 119927[4]

The key takeaway from the safety data is the mandatory disposal of this chemical through an
approved waste disposal facility. This ensures that the compound is managed in a way that
mitigates its potential harm to human health and the environment.

Il. Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 3-Amino-4-
phenoxy-5-sulfamoylbenzoic acid. This process is designed to be straightforward and to
prioritize safety and regulatory compliance.

Experimental Protocol: Chemical Waste Disposal

o Personal Protective Equipment (PPE): Before handling the chemical, ensure you are
wearing appropriate PPE, including safety goggles, gloves, and a lab coat.

» Waste Segregation:

o Do not mix 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid with other waste streams
unless explicitly permitted by your institution's waste management guidelines.
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o Keep the solid chemical waste separate from liquid waste.

e Waste Container:
o Place the waste in a clearly labeled, sealed container.

o The label should include the full chemical name: "3-Amino-4-phenoxy-5-
sulfamoylbenzoic acid" and the relevant hazard symbols.

o Storage: Store the sealed waste container in a designated, secure area for chemical waste,
away from incompatible materials.

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for the collection
and proper disposal of the waste.

lll. Disposal Decision Pathway

The following diagram illustrates the logical flow for making decisions regarding the disposal of
3-Amino-4-phenoxy-5-sulfamoylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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